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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol

Cat. No.: B1664560 Get Quote

Technical Guide: Physical Properties of 2-
Methoxy-5-methylphenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-
Methoxy-5-methylphenol (CAS RN: 1195-09-1), also known as isocreosol or 5-

methylguaiacol. This compound is a valuable intermediate in the pharmaceutical and cosmetic

industries, recognized for its antioxidant and antimicrobial properties.[1][2] A clear

understanding of its physical characteristics, such as melting and boiling points, is crucial for its

application in synthesis, formulation, and quality control.

Physical Properties of 2-Methoxy-5-methylphenol
The melting and boiling points of 2-Methoxy-5-methylphenol have been determined and

reported across various sources. A summary of these values is presented below.

Physical Property Value Conditions

Melting Point 32-39 °C Ambient Pressure

Boiling Point 115-117 °C 20 mmHg

222.65 °C (495.65 K)
760 mmHg (Standard

Pressure)
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Experimental Protocols
The following sections detail the standard methodologies for determining the melting and

boiling points of solid organic compounds like 2-Methoxy-5-methylphenol.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

following protocol outlines the capillary method, a common and reliable technique.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[3]

Thermometer

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the crystalline 2-Methoxy-5-methylphenol is finely

ground using a mortar and pestle. The open end of a capillary tube is then pressed into the

powder.[4] The tube is tapped gently to pack the sample into the sealed end, aiming for a

sample height of 1-2 mm.[3][4]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer bulb to ensure accurate temperature reading.

Heating: The apparatus is heated at a steady and slow rate, typically around 2°C per minute,

to ensure thermal equilibrium between the sample and the thermometer.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample
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becomes a liquid is recorded as the end of the melting range.[4] For a pure compound, this

range should be narrow, typically 0.5-1.0°C.

Boiling Point Determination at Reduced Pressure
For substances that may decompose at their atmospheric boiling point, determination at a

reduced pressure is standard. The boiling point is the temperature at which the vapor pressure

of the liquid equals the surrounding pressure.

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or aluminum block)

Vacuum source and manometer

Procedure:

Sample Preparation: A small amount of 2-Methoxy-5-methylphenol is placed in the fusion

tube. The capillary tube is placed inside the fusion tube with its open end submerged in the

liquid.[5]

Apparatus Setup: The fusion tube assembly is attached to a thermometer and placed in the

heating bath. The entire system is connected to a vacuum source, and the pressure is

adjusted to the desired level (e.g., 20 mmHg) and monitored with a manometer.

Heating and Observation: The heating bath is warmed gently. As the temperature rises, air

trapped in the capillary tube will be expelled, forming a stream of bubbles.[6] The heating is

continued until a steady and rapid stream of bubbles emerges from the capillary tube.[5]

Recording the Boiling Point: The heat source is then removed, and the apparatus is allowed

to cool slowly. The temperature at which the stream of bubbles ceases and the liquid begins
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to enter the capillary tube is recorded as the boiling point of the substance at that specific

pressure.[6]

Logical Workflow: Synthesis of a 2-Methoxy-5-
methylphenol Derivative
2-Methoxy-5-methylphenol serves as a key building block in the synthesis of more complex

molecules. The following diagram illustrates a generalized workflow for the synthesis of a biaryl

compound derived from a halogenated 2-Methoxy-5-methylphenol analog, utilizing a Suzuki-

Miyaura cross-coupling reaction.[7][8] This type of reaction is fundamental in drug discovery for

creating carbon-carbon bonds.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Proposed_Synthesis_of_2_Methoxy_5_4_methylphenyl_phenol.pdf
https://www.benchchem.com/pdf/Application_Note_Step_by_Step_Synthesis_of_2_Methoxy_5_4_methylphenyl_phenol.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_2_Methoxy_5_4_methylphenyl_phenol_in_Drug_Discovery.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reagent process product purification 5-Bromo-2-methoxyphenol

Suzuki-Miyaura Coupling

Arylboronic Acid Palladium Catalyst & Base

Crude Product Mixture

Reaction

Aqueous Workup

Quenching & Extraction

Column Chromatography

Isolation

2-Methoxy-5-arylphenol Derivative

Purification

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of a 2-Methoxy-5-arylphenol derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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